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Compound of Interest

Compound Name: Triphenylgermanium chloride

Cat. No.: B158819 Get Quote

CAS Number: 1626-24-0 Molecular Weight: 339.40 g/mol

This technical guide provides an in-depth overview of triphenylgermanium chloride, a

significant organogermanium compound with applications in synthetic chemistry, materials

science, and burgeoning potential in pharmaceutical development. This document is intended

for researchers, scientists, and professionals in drug development, offering a consolidated

resource on its properties, synthesis, and biological relevance.

Physicochemical Properties and Identification
Triphenylgermanium chloride is a white crystalline solid that is sensitive to moisture.[1] It is

soluble in various organic solvents. Key identifying and physical properties are summarized in

the table below.
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Property Value Reference

CAS Number 1626-24-0

Molecular Formula C₁₈H₁₅ClGe [1][2]

Molecular Weight 339.40 g/mol

Appearance White crystalline solid [1][3]

Melting Point 114-115 °C [1]

Boiling Point 285 °C at 12 mmHg [1]

Density 1.166 g/cm³ [1]

InChI

InChI=1S/C18H15ClGe/c19-

20(16-10-4-1-5-11-16,17-12-6-

2-7-13-17)18-14-8-3-9-15-

18/h1-15H

SMILES
Cl--INVALID-LINK--

(c2ccccc2)c3ccccc3

Synonyms

Chlorotriphenylgermane,

Triphenylchlorogermane,

Triphenylgermyl chloride

[1]

Synthesis and Reactivity
While a detailed, step-by-step experimental protocol for the synthesis of triphenylgermanium
chloride is not readily available in publicly accessible literature, a common method involves the

redistribution reaction of tetraphenylgermanium with germanium(IV) chloride.

A representative experimental workflow for the synthesis of a related organogermanium

compound is provided below to illustrate the general laboratory procedures that would be

involved.

Representative Experimental Workflow: Synthesis of an
Organogermanium Compound
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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